Cas no 2549038-52-8 (4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2549038-52-8
• MF: C₁₃H₂₁N₃S
• MW: 251.390941381454
• CID: 5313837
• PubChem ID: 154828836
• Update Time: 2025-10-30

4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dimethylethyl)-2-(methylthio)-6-(1-pyrrolidinyl)pyrimidine
• F6791-4969
• AKOS040730692
• 4-tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine
• 2549038-52-8
• 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C13H21N3S/c1-13(2,3)10-9-11(15-12(14-10)17-4)16-7-5-6-8-16/h9H,5-8H2,1-4H3
• InChI Key： MVIJVALSCMSFBG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 251.14561886g/mol
• Monoisotopic Mass: 251.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.5±30.0 °C(Predicted)
• pka: 6.36±0.41(Predicted)

Additional information on 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine

Introduction to 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549038-52-8)

4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine, identified by the CAS number 2549038-52-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This pyrimidine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s molecular structure incorporates several key functional groups, including a tert-butyl moiety, a methylsulfanyl substituent, and a pyrrolidin-1-yl group, which collectively contribute to its distinct chemical properties and biological interactions.

The tert-butyl group, positioned at the 4-position of the pyrimidine ring, serves as a steric shield, influencing both the compound’s solubility and its interactions with biological targets. This bulky substituent can modulate binding affinity and selectivity, making it a valuable feature in the design of high-affinity ligands. The methylsulfanyl group at the 2-position introduces a polar interaction capability, enhancing solubility and potentially facilitating hydrogen bonding or ionic interactions with biological partners. Furthermore, the presence of the pyrrolidin-1-yl group at the 6-position introduces a nitrogen-rich heterocycle, which is commonly found in bioactive molecules and can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in therapeutic applications. Pyrimidines are fundamental components of nucleic acids and have been extensively explored as pharmacophores in drug development. The compound 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549038-52-8) exemplifies this trend, leveraging the inherent versatility of the pyrimidine scaffold to target diverse biological pathways.

In particular, the structural features of this compound have been investigated for their potential in modulating enzyme activity and receptor binding. The tert-butyl group’s steric influence has been studied in contexts where precise spatial orientation is critical for efficacy, such as G-protein coupled receptor (GPCR) modulators. Similarly, the methylsulfanyl moiety has been explored for its ability to enhance metabolic stability while maintaining pharmacological activity. These attributes make the compound a promising candidate for further optimization in drug discovery pipelines.

Recent research has begun to elucidate the mechanistic aspects of how such pyrimidine derivatives interact with biological systems. Computational modeling studies have suggested that the compound’s binding affinity may be influenced by its ability to adopt multiple conformations, allowing it to fit into binding pockets with high specificity. Additionally, spectroscopic techniques have provided insights into how the functional groups contribute to stabilizing interactions with target proteins or nucleic acids.

The synthesis of 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549038-52-8) represents an example of modern synthetic methodologies employed in medicinal chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks like this one. These synthetic strategies not only improve yield but also allow for greater modularity in generating analogues for structure-activity relationship (SAR) studies.

From a therapeutic perspective, this compound has been evaluated in preclinical models for its potential effects on various disease pathways. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic disorders or inflammatory conditions. While these findings are promising, further investigation is required to fully understand its pharmacological profile and potential clinical applications.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the process of identifying lead compounds like 4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549038-52-8). By leveraging these technologies, researchers can rapidly assess biological activity across large libraries of compounds, identifying those with optimal properties for further development. This approach has been instrumental in uncovering novel therapeutic agents that might otherwise remain undiscovered through traditional screening methods.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. Advances in understanding drug metabolism and transport have underscored the importance of developing compounds with favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Additionally, combination therapies involving multiple targets may enhance therapeutic efficacy while reducing side effects.

In conclusion,4-Tert-butyl-2-(methylsulfanyl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549038-52-8) represents a compelling example of how structural innovation can drive progress in drug discovery. Its unique combination of functional groups and promising preclinical data make it a valuable asset in ongoing efforts to develop novel therapeutics for human health.